Cas no 1206249-43-5 (tert-butyl N-(5-chloropyrazin-2-yl)carbamate)

• Product Name: tert-butyl N-(5-chloropyrazin-2-yl)carbamate
• CAS No: 1206249-43-5
• MF: C₉H₁₂ClN₃O₂
• MW: 229.663480758667
• MDL: MFCD14581972
• CID: 4685562
• PubChem ID: 86717588
• Update Time: 2025-10-23

tert-butyl N-(5-chloropyrazin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• ISUZQLVFDYHNQZ-UHFFFAOYSA-N
• tert-Butyl (5-chloropyrazin-2-yl)carbamate
• tert-butyl N-(5-chloropyrazin-2-yl)carbamate
• 1,1-dimethylethyl (5-chloro-2-pyrazinyl)carbamate
• D80839
• CS-0163088
• AKOS028114828
• BS-14560
• DB-159996
• MFCD14581972
• 1206249-43-5
• tert-Butyl(5-chloropyrazin-2-yl)carbamate
• EN300-3180858

• MDL： MFCD14581972
• Inchi： 1S/C9H12ClN3O2/c1-9(2,3)15-8(14)13-7-5-11-6(10)4-12-7/h4-5H,1-3H3,(H,12,13,14)
• InChI Key： ISUZQLVFDYHNQZ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 229.0618043g/mol
• Monoisotopic Mass: 229.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.099

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on tert-butyl N-(5-chloropyrazin-2-yl)carbamate

Professional Introduction to Compound with CAS No 1206249-43-5 and Product Name: *tert-butyl N-(5-chloropyrazin-2-yl)carbamate*

Compound with the CAS number 1206249-43-5 and the product name tert-butyl N-(5-chloropyrazin-2-yl)carbamate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The molecular structure of this compound incorporates a tert-butyl group and a chloropyrazine moiety, which are critical for its reactivity and biological activity.

The tert-butyl group, a branched alkyl group, contributes to the stability of the molecule while enhancing its solubility in organic solvents. This characteristic is particularly advantageous in pharmaceutical formulations where solubility plays a crucial role in drug bioavailability. On the other hand, the chloropyrazine component introduces a polar region into the molecule, which is essential for interactions with biological targets such as enzymes and receptors. The presence of a chlorine atom in the pyrazine ring further enhances the compound's ability to participate in various chemical reactions, including nucleophilic substitution and metal coordination.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their diverse biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active agents. The compound tert-butyl N-(5-chloropyrazin-2-yl)carbamate is no exception and has been studied for its potential role in modulating biological pathways associated with inflammation, pain, and neurodegenerative diseases. Its structural features make it a promising candidate for further investigation in these areas.

One of the most exciting aspects of this compound is its potential application in the development of small-molecule inhibitors. Small-molecule inhibitors are widely used in drug therapy to target specific enzymes or receptors involved in disease processes. The combination of the tert-butyl group and the chloropyrazine moiety in tert-butyl N-(5-chloropyrazin-2-yl)carbamate provides a versatile platform for designing molecules that can selectively interact with biological targets. This selectivity is crucial for minimizing side effects and improving therapeutic efficacy.

Recent studies have demonstrated that derivatives of chloropyrazine have shown significant promise in preclinical models as inhibitors of various enzymes implicated in cancer and inflammatory diseases. For instance, some chloropyrazine-based compounds have been found to inhibit cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. The tert-butyl carbamate moiety enhances the binding affinity of these compounds to their target enzymes, making them more effective inhibitors. This synergy between different functional groups within the molecule underscores its potential as a lead compound for drug development.

The synthesis of tert-butyl N-(5-chloropyrazin-2-yl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the reaction of 5-chloropyrazine with an appropriate carbamate precursor under controlled conditions. The introduction of the tert-butyl group is achieved through subsequent reactions that involve alkylation or acylation steps. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity.

In terms of pharmaceutical applications, this compound holds promise for treating a variety of conditions where enzyme inhibition is beneficial. For example, it has been investigated for its potential role in managing chronic pain by inhibiting pain-signaling enzymes like COX-2. Additionally, its ability to modulate neurotransmitter activity makes it a candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The precise mechanism of action remains an area of active research, but preliminary findings suggest that it interacts with multiple targets within neural pathways.

The safety profile of tert-butyl N-(5-chloropyrazin-2-yl)carbamate is another critical aspect that needs thorough evaluation before clinical application. In vitro toxicity studies have been conducted to assess its potential side effects at various concentrations. These studies have provided valuable insights into its safety margins and potential interactions with other therapeutic agents. Further research is ongoing to better understand its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

The development of new drugs often involves iterative optimization based on structural modifications guided by computational modeling and experimental data. In the case of tert-butyl N-(5-chloropyrazin-2-yl)carbamate, computational chemistry techniques such as molecular docking have been used to predict how different structural variations might affect its binding affinity to biological targets. These predictions help guide synthetic efforts toward more potent and selective derivatives.

The impact of this compound on future drug development cannot be overstated. Its unique combination of structural features makes it a versatile tool for researchers exploring new therapeutic strategies. As our understanding of biological pathways continues to expand, compounds like tert-butyl N-(5-chloropyrazin-2-yl)carbamate will play an increasingly important role in addressing complex diseases through targeted molecular intervention.